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Compound of Interest

Compound Name: Neobritannilactone B

Cat. No.: B15590985

An In-Depth Technical Guide to the *H and 3C NMR of Neobritannilactone B

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neobritannilactone B is a sesquiterpene lactone, a class of natural products recognized for
their wide range of biological activities.[1] Isolated from the flowers of Inula britannica, a plant
with a history in traditional medicine, Neobritannilactone B has been a subject of interest for
its potential therapeutic applications.[1] The structural elucidation of this complex molecule was
primarily achieved through extensive spectroscopic analysis, with Nuclear Magnetic
Resonance (NMR) and Mass Spectrometry (MS) playing pivotal roles.[1] This technical guide
provides a comprehensive overview of the 1H and 3C NMR spectroscopic data for
Neobritannilactone B, along with detailed experimental protocols, to aid in its identification,
characterization, and further research and development.

Spectroscopic Data

The following tables summarize the *H and 3C NMR spectroscopic data for
Neobritannilactone B, recorded in deuterated chloroform (CDCIs).

'H NMR Spectroscopic Data

Table 1: *H NMR Spectroscopic Data for Neobritannilactone B (500 MHz, CDCIs)
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Chemical Shift (8)

Coupling Constant

Position Multiplicity
ppm (J) Hz

1 4.95 d 9.6
2 2.15 m

3a 1.80 m

3p 1.65 m

4 2.05 m

5 3.98 d 9.6
6 4.25 t 9.0
7 2.85 m

9a 1.95 m

9B 1.75 m

10 1.50 S

11 2.55 m

13 1.20 d 7.0
14 1.15 d 7.0
15 1.05 d 7.0

Data sourced from Benchchem technical guide.[1]

13C NMR Spectroscopic Data

Table 2: 13C NMR Spectroscopic Data for Neobritannilactone B (125 MHz, CDCls)
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Position Chemical Shift (6) ppm
1 85.2
2 40.1
3 35.5
4 48.9
5 82.3
6 78.9
7 50.2
8 170.1
9 41.5
10 135.8
11 1254
12 142.1
13 121.3
14 21.1
15 18.9

Data sourced from Benchchem technical guide.

Experimental Protocols

The following section details the methodologies for the isolation of Neobritannilactone B and
the acquisition of its NMR spectra.

Isolation of Neobritannilactone B

The air-dried flowers of Inula britannica were subjected to extraction with methanol (MeOH).
The resulting crude extract was then partitioned between ethyl acetate (EtOAc) and water. The
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EtOAc-soluble fraction, containing a mixture of compounds, was further purified using a series
of chromatographic techniques to yield pure Neobritannilactone B.[1]

NMR Spectroscopy

1H and 3C NMR spectra were acquired on a Bruker Avance 500 MHz spectrometer.[1]

Sample Preparation: A sample of pure Neobritannilactone B was dissolved in deuterated
chloroform (CDCIs). Tetramethylsilane (TMS) was used as an internal standard for referencing
the chemical shifts.[1]

Data Acquisition:

e 1H NMR: Spectra were acquired at 500 MHz. Standard single-pulse experiments were
performed to obtain the *H spectrum.

e 13C NMR: Spectra were acquired at 125 MHz. Proton-decoupled spectra were obtained to
simplify the spectrum to single lines for each carbon atom.

Workflow for Isolation and Structural Elucidation

The following diagram illustrates a general workflow for the isolation and structural elucidation
of a natural product like Neobritannilactone B.
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Caption: Workflow for the isolation and structural analysis of Neobritannilactone B.
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This guide provides foundational spectroscopic data and experimental context for
Neobritannilactone B, serving as a valuable resource for researchers in natural product
chemistry, medicinal chemistry, and drug discovery. The detailed NMR data is crucial for the
unambiguous identification and characterization of this promising natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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